molecular formula C10H6BrFN2 B8384560 3-Bromo-6-(2-fluoro-phenyl)-pyridazine

3-Bromo-6-(2-fluoro-phenyl)-pyridazine

Cat. No.: B8384560
M. Wt: 253.07 g/mol
InChI Key: QBKPWMYPVDZSPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-6-(2-fluoro-phenyl)-pyridazine is a brominated pyridazine derivative featuring a fluorine-substituted phenyl group at the 6-position and a bromine atom at the 3-position. These reactions typically employ brominated pyridazine precursors and (hetero)aryl boronic acids, though yields are often low (14–28%) due to competing homocoupling or hydrolytic deboronation . The bromine atom serves as a reactive site for further functionalization, making such compounds valuable intermediates in medicinal chemistry and materials science.

Properties

Molecular Formula

C10H6BrFN2

Molecular Weight

253.07 g/mol

IUPAC Name

3-bromo-6-(2-fluorophenyl)pyridazine

InChI

InChI=1S/C10H6BrFN2/c11-10-6-5-9(13-14-10)7-3-1-2-4-8(7)12/h1-6H

InChI Key

QBKPWMYPVDZSPJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=NN=C(C=C2)Br)F

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Reactivity and Properties

The electronic and steric properties of substituents significantly influence the reactivity and applications of bromo-pyridazine derivatives. Key analogs include:

Compound Name Molecular Formula Substituents Key Properties/Applications References
3-Bromo-6-(trifluoromethyl)pyridazine C₅H₂BrF₃N₂ -CF₃ at C6 High lipophilicity (XLogP3: 1.8); used in agrochemicals
3-Bromo-6-(2-thienyl)pyridazine C₈H₅BrN₂S Thiophene at C6 Lower yields in Suzuki couplings (~16–25%); optical applications
3-Bromo-6-(pyridin-2-yl)pyridazine C₉H₆BrN₃ Pyridine at C6 Enhanced biological activity; nucleophilic substitution potential
3-Bromo-6-ethylpyridazine C₆H₇BrN₂ Ethyl group at C6 Hydrobromide salt form improves solubility
3-Bromo-6-(2-fluoro-phenyl)-pyridazine C₁₀H₆BrFN₂ 2-fluoro-phenyl at C6 Predicted enhanced π-π stacking; unexplored pharmacological potential

Key Observations :

  • Electron-Withdrawing Groups (EWGs) : The trifluoromethyl (-CF₃) group in C₅H₂BrF₃N₂ increases lipophilicity and stability, making it suitable for hydrophobic environments . In contrast, the 2-fluoro-phenyl group in the target compound balances electron withdrawal (via fluorine) with aromatic interactions.
  • Heteroaryl Substituents : Thiophene and pyridine moieties (C₈H₅BrN₂S, C₉H₆BrN₃) introduce conjugation pathways, useful in optoelectronic materials .
  • Synthetic Challenges : Suzuki-Miyaura couplings with bromo-pyridazines universally suffer from low yields (14–28%) due to side reactions like homocoupling .

Physicochemical and Electronic Properties

For example:

  • The 2-fluoro-phenyl group may exhibit similar electron-withdrawing effects but with added steric bulk compared to smaller substituents like ethyl or cyclopropyl .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.